Cas no 2001882-80-8 (Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-)

Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-, is a brominated cyclohexene derivative featuring both a bromomethyl and a methylthioethyl functional group. This compound is of interest in synthetic organic chemistry due to its reactive bromomethyl moiety, which facilitates further functionalization through nucleophilic substitution reactions. The methylthioethyl group adds versatility, enabling applications in sulfur-containing heterocycle synthesis or as a precursor for more complex structures. Its well-defined reactivity profile makes it suitable for use in pharmaceutical intermediates, agrochemical research, and materials science. The compound's stability under standard conditions ensures reliable handling and storage, while its distinct functional groups provide a platform for diverse chemical transformations.
Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- structure
2001882-80-8 structure
Product Name:Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-
CAS No:2001882-80-8
MF:C10H17BrS
MW:249.2109811306
CID:5283879
Update Time:2025-10-29

Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-
    • Inchi: 1S/C10H17BrS/c1-12-8-7-10(9-11)5-3-2-4-6-10/h2-3H,4-9H2,1H3
    • InChI Key: BTVZRONNXNWGEM-UHFFFAOYSA-N
    • SMILES: C1CCC(CBr)(CCSC)CC=1

Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-677766-0.05g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
0.05g
$1140.0 2023-03-11
Enamine
EN300-677766-0.1g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
0.1g
$1195.0 2023-03-11
Enamine
EN300-677766-0.25g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
0.25g
$1249.0 2023-03-11
Enamine
EN300-677766-0.5g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
0.5g
$1302.0 2023-03-11
Enamine
EN300-677766-1.0g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
1g
$0.0 2023-06-07
Enamine
EN300-677766-2.5g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
2.5g
$2660.0 2023-03-11
Enamine
EN300-677766-5.0g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
5.0g
$3935.0 2023-03-11
Enamine
EN300-677766-10.0g
4-(bromomethyl)-4-[2-(methylsulfanyl)ethyl]cyclohex-1-ene
2001882-80-8
10.0g
$5837.0 2023-03-11

Additional information on Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]-

Recent Advances in the Study of Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- (CAS: 2001882-80-8)

The compound Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- (CAS: 2001882-80-8) has garnered significant attention in recent chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceuticals. Its bromomethyl and methylthioethyl functional groups make it a versatile building block for chemical modifications, enabling researchers to explore a wide range of derivatives with potential biological activities.

One of the most notable advancements involves the use of this compound in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating potent inhibitors for a class of enzymes implicated in inflammatory diseases. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting promising therapeutic potential.

In addition to its role in drug development, Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- has also been investigated for its applications in materials science. Researchers have explored its use in the synthesis of functionalized polymers with enhanced properties, such as improved thermal stability and biocompatibility. These materials hold potential for use in medical devices and drug delivery systems.

Despite these promising developments, challenges remain in the large-scale production and optimization of this compound. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2024 study in Organic Process Research & Development. The study proposed a novel catalytic method that significantly reduces byproduct formation, making the process more efficient and environmentally friendly.

Looking ahead, the continued exploration of Cyclohexene, 4-(bromomethyl)-4-[2-(methylthio)ethyl]- and its derivatives is expected to yield further breakthroughs in both pharmaceutical and materials science applications. Ongoing research aims to elucidate its mechanism of action in biological systems and to expand its utility in targeted therapies. As such, this compound remains a focal point of innovation in the chemicobiological and biomedical fields.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.